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Compound of Interest

Compound Name:
2-Chloro-6,8-dimethylquinazolin-

4(1H)-one

CAS No.: 62484-37-1

Cat. No.: B11895005

Get Quote

Executive Summary & Immediate Action
2-Chloro-6,8-dimethylquinazolin-4(1H)-one is a halogenated heterocyclic compound

containing a reactive chlorine atom at the C-2 position.[1] It is classified as Hazardous Waste

and must never be disposed of down the drain or in municipal trash.

Parameter Critical Status

Waste Class Halogenated Organic Waste (Due to C-Cl bond)

Primary Hazard
Skin/Eye Irritant; Potential Acute Toxicity

(Oral/Inhalation)

Reactivity

Moisture Sensitive: The C-2 chlorine is

susceptible to nucleophilic attack and

hydrolysis.[2]

Disposal Method
High-Temperature Incineration via licensed

contractor.
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Chemical Profile & Hazard Identification
Understanding the molecular behavior is prerequisite to safe disposal. The presence of the

chlorine atom at position 2 makes this molecule an electrophile, capable of reacting with

nucleophiles (amines, thiols, water) in waste streams.

Chemical Structure: Quinazolinone core with methyl groups at positions 6 and 8, and a

reactive chlorine at position 2.

Reactivity Concern: The C-Cl bond is labile. In the presence of strong nucleophiles or high

pH, the ring may undergo substitution or cleavage.

GHS Classification (Analog-Derived):

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[3][5]

Disposal Workflows
Scenario A: Solid Waste (Pure Substance & Debris)
Applicable to: Expired pure stocks, contaminated weighing boats, gloves, and spill cleanup

materials.

Segregation: Do not mix with non-halogenated solids or oxidizers.

Packaging: Place solid waste in a double-lined polyethylene bag or a wide-mouth high-

density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Chloro-6,8-dimethylquinazolin-4(1H)-one (Solid)"

Hazard Checkbox: Toxic, Irritant.[5]

Storage: Store in a satellite accumulation area (SAA) away from moisture until pickup.
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Scenario B: Liquid Waste (Reaction Mixtures & Mother Liquors)
Applicable to: Solvents containing the compound (e.g., DCM, DMF, DMSO).

Stream Selection: Segregate into Halogenated Solvent Waste.[7]

Reasoning: Even if the solvent is non-halogenated (e.g., DMSO), the presence of the

chlorinated solute (2-Cl-quinazolinone) dictates the entire mixture be treated as

halogenated to prevent corrosion of incinerators designed for non-halogenated fuel

blending.

Compatibility Check: Ensure the waste container does not contain strong acids or strong

bases, as these can trigger uncontrolled hydrolysis or ring cleavage of the quinazolinone

core.

Container: Use approved safety cans or HDPE carboys.

Scenario C: Glassware & Trace Residue Decontamination
(Quenching)
Applicable to: Cleaning flasks and spatulas before final washing.

Because the 2-Cl position is reactive, trace residues should be deactivated before glassware

enters the general wash cycle.

Deactivation Protocol:

Rinse: Rinse glassware with a small volume of acetone or ethanol. Collect this rinse as

Halogenated Liquid Waste.

Hydrolysis (Optional for stubborn residues): Soak glassware in a 5% aqueous Sodium

Carbonate (

) solution for 1 hour.

Mechanism:[1] Mild base promotes the hydrolysis of the C-Cl bond to C-OH (forming the

corresponding 2,4-dione derivative), which is generally less reactive/toxic.

Final Wash: Wash with soap and water.[3][5]
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Decision Logic Visualization
The following diagram illustrates the segregation logic for 2-Chloro-6,8-dimethylquinazolin-
4(1H)-one waste streams.

Waste Generation:
2-Chloro-6,8-dimethylquinazolin-4(1H)-one

Physical State?

Solid Waste
(Powder, Gloves, Debris)

Pure/Debris

Liquid Waste
(Solutions, Mother Liquor)

Dissolved

Trace Residues
(Glassware)

Residue

Double-bag in Polyethylene
or HDPE Jar Solvent Type? Solvent Rinse

(Acetone/EtOH)

Label: 'Toxic Solid, Halogenated' Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
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HALOGENATED WASTE Stream

Contaminated by Cl-solute

Dispose Rinsate
Opt: Soak in 5% Na2CO3

(Hydrolysis of C-Cl)

General Glassware Wash

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-Chloro-6,8-dimethylquinazolin-4(1H)-one waste

streams based on physical state and solvent composition.
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Regulatory Body Classification Action Required

RCRA (USA) Not Specifically Listed (P/U)

Manage as Characteristic

Hazardous Waste if

ignitable/reactive, otherwise

strictly as Halogenated

Organic.

DOT (Transport) Class 6.1 (Toxic)

Proper Shipping Name: Toxic

solids, organic, n.o.s.

(Quinazolinone derivative).[2]

[3][8][9]

Storage Code Green (General)

Store in a cool, dry, well-

ventilated area.[3][6] Keep

container tightly closed.

Emergency Spill Response
Small Spill (Solid):

Wear nitrile gloves, lab coat, and safety goggles.

Avoid dust generation.[3][4][5][6][10] Gently sweep up using a brush and dustpan

dedicated to hazardous waste.

Wipe the area with a damp paper towel (water/soap).

Dispose of all cleanup materials as Solid Hazardous Waste (Scenario A).

Small Spill (Liquid):

Absorb with an inert material (vermiculite, sand, or chemical absorbent pads).

Do not use combustible materials like sawdust if the solvent is flammable.

Collect in a hazardous waste bag/container.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylquinazolin-4(1H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11895005/docs#proper-disposal-procedures-2-
chloro-6-8-dimethylquinazolin-4-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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